Cas no 123-13-7 (Pyrrolidine, 1-hexyl-)
Pyrrolidine, 1-hexyl- structure
Product Name:Pyrrolidine, 1-hexyl-
Pyrrolidine, 1-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-hexyl-
- 1-hexylpyrrolidine
- hexylpyrrolidine
- 123-13-7
- SCHEMBL10519078
- 1OX9CX56XC
- N-HEXYLPYRROLIDINE
- SCHEMBL1261593
- DTXSID60153824
- NS00024009
- EINECS 204-604-7
- UNII-1OX9CX56XC
-
- Inchi: 1S/C10H21N/c1-2-3-4-5-8-11-9-6-7-10-11/h2-10H2,1H3
- InChI Key: OUKZCQQNMWXMNE-UHFFFAOYSA-N
- SMILES: N1(CCCCCC)CCCC1
Computed Properties
- Exact Mass: 155.16753
- Monoisotopic Mass: 155.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 84.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Pyrrolidine, 1-hexyl- Related Literature
-
Quanyou Feng,Xuefeng Lu,Gang Zhou,Zhong-Sheng Wang Phys. Chem. Chem. Phys. 2012 14 7993
-
2. Secondary bonding. Part 13. Aryl-tellurium(IV) and -iodine(III) acetates and trifluoroacetates. The crystal and molecular structures of bis-(p-methoxyphenyl)tellurium diacetate, μ-oxo-bis[diphenyltrifluoroacetoxytellurium] hydrate, and [bis(trifluoroacetoxy)iodo]benzeneNathaniel W. Alcock,W. David Harrison,Colin Howes J. Chem. Soc. Dalton Trans. 1984 1709
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3. 333. The cystal structure of tetrakisthioacetamidecopper(I) chlorideMary R. Truter,K. W. Rutherford J. Chem. Soc. 1962 1748
123-13-7 (Pyrrolidine, 1-hexyl-) Related Products
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- 120-94-5(1-Methylpyrrolidine)
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- 102-86-3(Trihexylamine)
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- 2915-90-4(Didodecylmethylamine)
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